Molidustat

• CAS No.: 1154028-82-6
• Product Name: Molidustat
• Molecular Formula: C13H14N8O2
• Molecular Weight: 314.3
• IUPAC Name: 2-(6-morpholin-4-ylpyrimidin-4-yl)-4-(triazol-1-yl)-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C13H14N8O2/c22-13-10(20-2-1-16-18-20)8-17-21(13)12-7-11(14-9-15-12)19-3-5-23-6-4-19/h1-2,7-9,17H,3-6H2
• Standard InChIKey: IJMBOKOTALXLKS-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC=NC(=C2)N3C(=O)C(=CN3)N4C=CN=N4
• Appearance: Solid powder
• Description: Molidustat, also known as BAY 85-3934, is a novel inhibitor of hypoxia-inducible factor (HIF) prolyl hydroxylase (PH) which stimulates erythropoietin (EPO) production and the formation of red blood cells. Phase I data have shown that inhibition of HIF-PH by Molidustat results in an increase in endogenous production of EPO. Molidustat is currently clinical trials at Bayer for the treatment of patients suffering from renal anemia due to chronic kidney disease.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, DMF, and 1:1 DMF:PBS
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BAY 85-3934; BAY-85-3934; BAY85-3934; BAY 853934; BAY-853934; BAY853934; Molidustat.
• PubChem Compound: 59603622
• Last Modified: Nov 11 2021